Cas no 18800-45-8 (Benzenethiol, 3-chloro-4-methyl-)

• Product Name: Benzenethiol, 3-chloro-4-methyl-
• CAS No: 18800-45-8
• MF: C₇H₇ClS
• MW: 158.648479700089
• MDL: MFCD11111070
• CID: 1379920
• PubChem ID: 12408999
• Update Time: 2025-04-20

Benzenethiol, 3-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3-chloro-4-methyl-
• 3-chloro-4-methyl-thiophenol
• 3-Chloro-4-methylbenzenethiol
• CS-0279705
• 3-chloro-4-methylbenzene-1-thiol
• AKOS006309288
• 3-Chloro-4-methylthiophenol
• 18800-45-8
• SCHEMBL10948810
• 4-chloro-S-methylphenylmercaptan
• EN300-673791

• MDL： MFCD11111070
• Inchi： 1S/C7H7ClS/c1-5-2-3-6(9)4-7(5)8/h2-4,9H,1H3
• InChI Key： PXLHNIKIVRSZOO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C)S

Computed Properties

• Exact Mass: 157.9956991g/mol
• Monoisotopic Mass: 157.9956991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols